Cas no 954388-42-2 (6-Amino-2-cyclopropylpyrimidin-4-ol)

• Product Name: 6-Amino-2-cyclopropylpyrimidin-4-ol
• CAS No: 954388-42-2
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD29924887
• CID: 2093319
• PubChem ID: 135741804
• Update Time: 2024-10-25

6-Amino-2-cyclopropylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-cyclopropylpyrimidin-4-ol
• 4(3H)-Pyrimidinone, 6-amino-2-cyclopropyl-
• 6-amino-2-cyclopropyl-1H-pyrimidin-4-one
• 6-amino-2-cyclopropyl-4(3H)-Pyrimidinone
• C7H9N3O
• 6-amino-2-cyclopropyl-pyrimidin-4-ol
• XTZHLWBCKCRMEN-UHFFFAOYSA-N
• AK167311
• 6-amino-2-cyclopropylpyrimidin-4(3H)-one
• 6-Amino-2-cyclopropylpyrimidin-4(1H)-one
• 6-amino-2-cyclopropyl-1,4-dihydropyrimidin-4-one
• 6-Amino-2-cyclopropyl-4(3H)-pyrimidinone (ACI)
• AKOS032949909
• SB57277
• MFCD29924887
• A1-10781
• H10286
• 954388-42-2
• 6-AMINO-2-CYCLOPROPYL-3H-PYRIMIDIN-4-ONE
• DTXSID60651931
• SCHEMBL2440736
• CS-0155395
• AKOS015855604
• DB-350334
• AKOS009283182
• GS-6193
• 4-amino-2-cyclopropyl-1H-pyrimidin-6-one

• MDL： MFCD29924887
• Inchi： 1S/C7H9N3O/c8-5-3-6(11)10-7(9-5)4-1-2-4/h3-4H,1-2H2,(H3,8,9,10,11)
• InChI Key： XTZHLWBCKCRMEN-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)NC(C2CC2)=N1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: -0.7

6-Amino-2-cyclopropylpyrimidin-4-ol Security Information

• HazardClass：IRRITANT